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An in-depth exploration of the thermoluminescence characteristics of the borate mineral
ulexite, detailing its response to ionizing radiation, kinetic parameters, and the experimental
protocols for its analysis. This guide is intended for researchers, scientists, and professionals in
the fields of radiation dosimetry and materials science.

Introduction to Ulexite and its Thermoluminescent
Potential

Ulexite, a structurally complex borate mineral with the chemical formula
NaCaBs06s(OH)e-5H20, has garnered significant interest for its potential applications in
radiation dosimetry.[1][2] Its thermoluminescent (TL) properties, the emission of light upon
heating after being exposed to ionizing radiation, make it a candidate for measuring absorbed
radiation doses. This guide provides a comprehensive overview of the key
thermoluminescence characteristics of ulexite, including its glow curve, kinetic parameters,
and response to different types of radiation.

The mineral's composition typically includes significant percentages of B203, CaO, and Naz0.
[1][3] X-ray diffraction (XRD) analysis has confirmed that ulexite possesses a triclinic crystal
structure.[2] Understanding the intrinsic TL properties of this naturally occurring material is
crucial for its development as a reliable dosimeter.
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Thermoluminescence Glow Curve and Kinetic
Parameters

The thermoluminescence glow curve of ulexite, a plot of TL intensity versus temperature,
exhibits a complex structure with multiple peaks. These peaks correspond to the release of
trapped charge carriers from different energy levels within the mineral's crystal lattice. The
exact number and position of these peaks can vary depending on factors such as the heating
rate, radiation dose, and any pre-irradiation thermal treatment (annealing).[4][5]

Glow Peak Characteristics

Studies have identified several prominent glow peaks in both natural and laboratory-irradiated
ulexite. For instance, after beta irradiation, natural ulexite has been shown to exhibit four main
glow peaks at approximately 154 °C, 211 °C, 273 °C, and 327 °C.[2] Another study on beta-
irradiated and annealed ulexite reported five TL peaks at around 74 °C, 122 °C, 169 °C, 224
°C, and 323 °C when heated at a rate of 2 °C/s.[1] The UV-blue TL emission of natural ulexite
has been observed to shift toward higher temperatures as the heating rate increases, while the
intensity of the emission decreases.[4]

The following tables summarize the quantitative data on the glow peak temperatures and
kinetic parameters of ulexite from various studies.

Table 1. Thermoluminescence Glow Peak Temperatures of Ulexite

Radiatio Heating

Peak 1 Peak 2 Peak 3 Peak 4 Peak 5
Study n Rate

°C °C °C °C °C
Source  (°CIs) (°C) (°C) (°C) (°C) (°C)
Kalita et
Not
al. (2020) Beta N 154 211 273 327 -
specified
(2]
Karabul
Beta
et al. 2 ~74 ~122 ~169 ~224 ~323
(9°Sr/9°Y)
(2022)[1]
Correche Natural/B  Not
130-140 240 340 - -

r et al.[5] eta specified
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Table 2: Kinetic Parameters of Ulexite Thermoluminescence

Activation o
Frequency Kinetic
Study Method Peak Energy (Ea)
Factor (s~*) Order
(eV)
) Fractional
Kalita et al. .
Glow/Deconv 1 0.72/0.76 Non-first
(2020)[2] _
olution
2 0.93/0.83 Non-first
3 1.16/0.96 Non-first
4 1.28/1.27 Non-first
Karabul et al.
1 ~0.80 ~108 - 101°

(2022)[1]
2 ~0.89 ~108 - 101°
3 ~1.08 ~108 - 1010
4 ~1.16 ~108 - 1010
5 ~1.24 ~108 - 101°
Topaksu etal.  Variable

0.65(9) 1.22 x 1012

(2015)[4] Heating Rate

Dose Response and Fading

The response of ulexite's TL signal to varying radiation doses has been investigated. Studies
have shown that the TL peaks can exhibit a supra-linear response, where the TL intensity
increases more than proportionally with the dose, in the range of 8 Gy to 1024 Gy.[2] In
contrast, another study observed a sublinear behavior with no saturation up to 100 Gy.[1]

Signal fading, the loss of the TL signal over time after irradiation, is a critical parameter for
dosimetric applications. For a peak at 333 °C in a beta-irradiated sample, a fading of only 5%
was recorded at the end of the 4th week when stored in the dark at room temperature.[1] The
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lifetimes of the traps associated with the different glow peaks have been estimated to range
from 1.55 days to 3.6 x 10* years.[2]

Experimental Protocols

Accurate and reproducible thermoluminescence analysis relies on well-defined experimental

protocols. This section details the common methodologies for sample preparation, irradiation,

and TL measurement as cited in the literature.

Sample Preparation

Sourcing and Initial Preparation: Ulexite mineral samples are typically sourced from
geological deposits.[6]

Grinding and Sieving: The raw mineral is crushed and ground into a fine powder. To ensure a
uniform grain size for analysis, the powder is sieved. Common grain size fractions used are
90-200 um for coarse grains and 4-11 um for fine grains.[4] A study by Correcher et al. used
a 90 um powdered ulexite.[6]

Chemical Treatment: To remove impurities that could interfere with the TL signal, chemical
treatments are often employed. This can include washing with hydrochloric acid (HCI) to
remove carbonates and hydrogen peroxide (H202) to eliminate organic matter.[4]

Annealing: To erase any pre-existing TL signal from natural background radiation and to
sensitize the material, a pre-irradiation annealing step is crucial. A common procedure
involves heating the sample at a specific temperature for a set duration. For instance,
sintering at 800 °C for 8 hours has been used.[1]

Irradiation

Beta Irradiation: Beta sources, such as °°Sr/°°Y, are frequently used for irradiating ulexite
samples.[1] The dose rate of the beta source is a critical parameter that needs to be
calibrated.

Gamma Irradiation: While less commonly reported for ulexite in the provided search results,
gamma sources like ¢°Co or 13’Cs are standard in TL dosimetry research for irradiating
samples with known doses.
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Thermoluminescence Measurement

o TL Reader System: The TL signal is measured using a thermoluminescence reader. This
instrument consists of a heating element to raise the sample's temperature at a controlled
linear rate, a photomultiplier tube (PMT) to detect the emitted light, and associated
electronics to record the signal as a function of temperature, generating a glow curve.[3]

e Heating Rate: The heating rate is a critical parameter that affects the shape and peak
positions of the glow curve.[4] Typical heating rates used in TL studies range from 1 °C/s to
10 °C/s.[2][7]

e Atmosphere: To prevent spurious luminescence (light emission not related to the absorbed
radiation dose), measurements are often performed in an inert nitrogen atmosphere.[7]

e Glow Curve Analysis: The complex glow curves of ulexite are often deconvoluted into their
individual glow peaks using specialized software.[1][2] This deconvolution process allows for
the determination of the kinetic parameters (activation energy, frequency factor, and kinetic
order) for each trap.

Visualizing Experimental and Thermal Processes

To better illustrate the methodologies involved in the thermoluminescence analysis of ulexite,
the following diagrams have been generated using the DOT language.
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Experimental Workflow for Ulexite TL Analysis
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Caption: A flowchart illustrating the key stages in the thermoluminescence analysis of ulexite
mineral.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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